Cas no 19594-05-9 (Benzene,[(2-ethoxyethyl)thio]-)

• Product Name: Benzene,[(2-ethoxyethyl)thio]-
• CAS No: 19594-05-9
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 236298
• PubChem ID: 271506
• Update Time: 2025-04-19

Benzene,[(2-ethoxyethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(2-ethoxyethyl)thio]-
• 2-ethoxyethylsulfanylbenzene
• 1-Aethoxy-2-phenylmercapto-aethan
• 1-ethoxy-2-phenylsulfanyl-ethane
• 1-Phenylmercapto-2-ethoxy-ethan
• 2-Ethoxy-1-phenylmercaptoethan
• 19594-05-9
• DTXSID30297284
• NSC-115088
• [(2-ethoxyethyl)sulfanyl]benzene
• NSC115088
• SCHEMBL14652837
• AKOS017265280

• Inchi： 1S/C10H14OS/c1-2-11-8-9-12-10-6-4-3-5-7-10/h3-7H,2,8-9H2,1H3
• InChI Key： NNMYRIQJNYKPLN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCOCC

Computed Properties

• Exact Mass: 182.07700
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.5Ų

Experimental Properties

• PSA: 34.53000
• LogP: 2.81520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers